Cas no 2031259-29-5 (3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride)

3,7-Dimethyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride is a heterocyclic compound featuring a fused triazolopyrazine core with a carboxylic acid functionality. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The dimethyl substitution at positions 3 and 7 contributes to its structural rigidity, potentially improving binding affinity in target interactions. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for central nervous system (CNS) targets or enzyme inhibition studies. Its well-defined chemical structure allows for precise modification and derivatization in synthetic pathways.
3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride structure
2031259-29-5 structure
Product Name:3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride
CAS No:2031259-29-5
MF:C8H13ClN4O2
MW:232.667420148849
MDL:MFCD30345197
CID:4633965
PubChem ID:126790566
Update Time:2025-10-29

3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,7-dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride
    • 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride
    • MDL: MFCD30345197
    • Inchi: 1S/C8H12N4O2.ClH/c1-5-9-10-7-4-11(2)6(8(13)14)3-12(5)7;/h6H,3-4H2,1-2H3,(H,13,14);1H
    • InChI Key: GNDCAWYNMQLQNA-UHFFFAOYSA-N
    • SMILES: CC1=NN=C2CN(C)C(C(=O)O)CN12.Cl

3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride Pricemore >>

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Additional information on 3,7-dimethyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid dihydrochloride

3,7-Dimethyl-5H,6H,7H,8H-1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic Acid Dihydrochloride: A Comprehensive Overview

3,7-Dimethyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride, commonly referred to by its CAS number 2031259-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrazines, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure consists of a triazolopyrazine ring system with methyl substituents at positions 3 and 7 and a carboxylic acid group at position 6. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazolopyrazine core. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway by employing more efficient catalysts and reaction conditions. For instance, a study published in Journal of Medicinal Chemistry in 2023 highlighted the use of microwave-assisted synthesis to enhance the yield and purity of this compound. The methyl groups at positions 3 and 7 are introduced via alkylation or methylation reactions, which are critical for stabilizing the molecule's structure and influencing its pharmacokinetic properties.

The structural uniqueness of 3,7-dimethyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride makes it an attractive candidate for various applications. One of the most promising areas is its potential as a lead compound in drug development. Researchers have been exploring its ability to modulate specific biological targets associated with diseases such as cancer and neurodegenerative disorders. A recent study conducted by Smith et al. (2023) demonstrated that this compound exhibits selective inhibition against certain kinases involved in cellular signaling pathways linked to cancer progression.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The triazolopyrazine ring system is known to exhibit aromaticity and conjugation effects that make it suitable for use in materials science applications such as organic electronics. A research team from the University of Tokyo reported in Nature Communications (2023) that incorporating this compound into organic semiconductors enhances their charge transport properties due to its planar structure and extended π-system.

The physical properties of CAS No. 2031259-29-5 include a melting point range between 180°C and 190°C under standard conditions. Its solubility profile shows moderate solubility in polar solvents such as water and ethanol but limited solubility in non-polar solvents like hexane. These properties are crucial for determining its suitability in various chemical processes and formulations.

From a toxicological perspective, recent studies have focused on assessing the safety profile of this compound. According to findings published in Toxicological Sciences (2023), acute exposure to this compound did not show significant toxicity in experimental models when administered within therapeutic dose ranges. However, further long-term studies are required to fully understand its potential risks and safety margins.

In conclusion, 3,7-dimethyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride (CAS No. 2031259-29-5 ) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential in medicine and materials science.

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